Cas no 1213953-67-3 (2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol)

• Product Name: 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol
• CAS No: 1213953-67-3
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 6312767
• PubChem ID: 66515056
• Update Time: 2025-08-05

2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol
• 2-[(1S)-1-amino-2-hydroxyethyl]-5-bromophenol
• EN300-1896285
• 1213953-67-3
• (S)-2-(1-Amino-2-hydroxyethyl)-5-bromophenol
• AKOS015929573

• Inchi： 1S/C8H10BrNO2/c9-5-1-2-6(7(10)4-11)8(12)3-5/h1-3,7,11-12H,4,10H2/t7-/m1/s1
• InChI Key： OCMZLIPLJLNCOA-SSDOTTSWSA-N
• SMILES： BrC1C=CC(=C(C=1)O)[C@@H](CO)N

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol

Professional Introduction to Compound with CAS No. 1213953-67-3 and Product Name: 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol

The compound with the CAS number 1213953-67-3 and the product name 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug development and medicinal chemistry. The presence of both an amino group and a hydroxyl group, combined with the chiral center at the 1S position, makes this molecule a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of chiral chemistry has highlighted the importance of stereochemistry in determining the efficacy and selectivity of pharmaceutical compounds. The stereochemical purity of 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol is crucial for its biological activity, as slight deviations in stereochemistry can significantly alter its pharmacokinetic properties. Studies have demonstrated that enantiomerically pure compounds often exhibit higher therapeutic indices and reduced side effects compared to their racemic counterparts.

The bromophenol moiety in this compound is particularly noteworthy, as bromine substituents are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. The bromine atom can participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions, which are essential for drug-receptor binding. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic applications.

In the context of drug discovery, 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol has shown promise as a precursor for developing novel antibiotics and anti-inflammatory agents. The combination of an amino group and a hydroxyl group enables the formation of hydrogen bonds with biological targets, while the chiral center ensures high selectivity. Recent studies have explored its potential as an intermediate in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The pharmaceutical industry has increasingly focused on developing enantiomerically pure drugs due to their improved safety profiles and efficacy. The stereochemical integrity of 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol makes it an attractive candidate for further development. Researchers have utilized advanced synthetic methodologies to achieve high yields of this compound while maintaining its stereochemical purity. Techniques such as asymmetric catalysis and chiral resolution have been particularly effective in isolating enantiomerically pure forms of this molecule.

Moreover, the structural features of 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol align well with current trends in drug design, which emphasize modularity and versatility. The compound’s scaffold can be easily modified through various chemical transformations, allowing for the exploration of diverse pharmacological profiles. This flexibility has made it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

Recent advances in computational chemistry have further enhanced the understanding of how 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol interacts with biological targets. Molecular modeling studies have provided insights into its binding mechanisms, helping researchers optimize its design for improved efficacy. These computational approaches have been complemented by experimental validations, confirming the predicted interactions and highlighting the compound’s potential as a lead molecule.

The development of new synthetic routes has also been a focus area for researchers working with 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol. Efficient synthesis methods are essential for scaling up production while maintaining cost-effectiveness and environmental sustainability. Recent innovations in green chemistry have led to the adoption of solvent-free reactions and catalytic processes that minimize waste generation. These advancements not only improve the sustainability of drug production but also enhance overall efficiency.

In conclusion, 2-(1S)-1-amino-2-hydroxyethyl-5-bromophenol (CAS No. 1213953-67-3) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the chiral center, amino group, hydroxyl group, and bromophenol moiety, make it a versatile scaffold for developing novel therapeutic agents. Recent research highlights its potential applications in drug discovery, particularly in designing antibiotics, anti-inflammatory agents, and kinase inhibitors. The continued exploration of this compound’s pharmacological properties will likely lead to new breakthroughs in medicine.